Cas no 1554041-53-0 (4-Fluorocyclohexanecarbaldehyde)

• Product name: 4-Fluorocyclohexanecarbaldehyde
• CAS No: 1554041-53-0
• MF: C₇H₁₁FO
• MW: 130.160045862198
• MDL: MFCD26727963
• CID: 4605750
• PubChem ID: 11297984

4-Fluorocyclohexanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluorocyclohexanecarbaldehyde
• 4-fluorocyclohexanecarbaldehyde, Mixture of isomers
• 4-Fluoro-cyclohexanecarbaldehyde

• MDL： MFCD26727963
• Inchi： 1S/C7H11FO/c8-7-3-1-6(5-9)2-4-7/h5-7H,1-4H2
• InChI Key： OQRSBWCLDGFKRY-UHFFFAOYSA-N
• SMILES： FC1CCC(C=O)CC1

Computed Properties

• Exact Mass: 130.079393g/mol
• Monoisotopic Mass: 130.079393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Molecular Weight: 130.16g/mol
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 4-Fluorocyclohexanecarbaldehyde

Comprehensive Analysis of 4-Fluorocyclohexanecarbaldehyde (CAS No. 1554041-53-0): Properties, Applications, and Industry Trends

4-Fluorocyclohexanecarbaldehyde (CAS No. 1554041-53-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of cyclohexanecarbaldehyde, this compound features a fluorine atom at the 4-position, which enhances its reactivity and stability in synthetic applications. Researchers and industry professionals frequently search for terms like "4-Fluorocyclohexanecarbaldehyde synthesis", "CAS 1554041-53-0 applications", and "fluorinated aldehydes in drug discovery", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₇H₁₁FO, and its fluorine substitution make it a versatile intermediate in the synthesis of complex molecules. Its cyclohexane backbone provides rigidity, while the aldehyde functional group offers a reactive site for further modifications. Recent studies highlight its role in developing bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Searches for "fluorinated building blocks in medicinal chemistry" and "green chemistry alternatives for aldehyde synthesis" align with the compound's applications in sustainable drug development.

From a technical perspective, 4-Fluorocyclohexanecarbaldehyde exhibits a boiling point of approximately 180–185°C and a density of 1.1 g/cm³, making it suitable for controlled reactions under mild conditions. Its lipophilicity, influenced by the fluorine atom, improves membrane permeability in drug candidates—a key factor addressed in queries like "improving drug bioavailability with fluorinated compounds". Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently searched alongside "CAS 1554041-53-0 characterization methods".

Industry trends reveal a surge in demand for fluorinated intermediates like 4-Fluorocyclohexanecarbaldehyde, driven by advancements in precision medicine and crop protection chemicals. The compound's utility in asymmetric synthesis—enabled by its chiral center—resonates with searches for "stereoselective aldehyde reactions". Additionally, its compatibility with flow chemistry systems addresses the need for scalable and efficient production, a hotspot in "continuous manufacturing in pharma" discussions.

Environmental and regulatory considerations further shape the discourse around 1554041-53-0. While fluorine incorporation enhances metabolic stability, researchers emphasize "sustainable fluorination techniques" to minimize ecological impact. This aligns with the broader shift toward green chemistry principles, evident in searches for "eco-friendly halogenated compound synthesis". Proper handling protocols, including inert atmosphere storage, are critical to maintaining the compound's integrity—a point underscored by queries like "stability of fluorinated aldehydes under nitrogen".

In conclusion, 4-Fluorocyclohexanecarbaldehyde (CAS No. 1554041-53-0) represents a pivotal fluorinated synthon with expanding applications across life sciences. Its intersection with trending topics such as "AI-driven molecular design" and "high-throughput screening platforms" positions it as a compound of enduring interest. Future research directions may explore its potential in catalysis or material science, further solidifying its role in innovation-driven industries.